4'-(Carboxymethyl)-[1,1'-biphenyl]-3-carboxylic acid

• IUPAC Name: 3-[4-(carboxymethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H12O4/c16-14(17)8-10-4-6-11(7-5-10)12-2-1-3-13(9-12)15(18)19/h1-7,9H,8H2,(H,16,17)(H,18,19)
• InChI Key: JTECIBDMZQPWSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)CC(=O)O
• Molecular Formula: C15H12O4
• DSSTOX Substance ID: DTXSID90594347
• Molecular Weight: 256.25 g/mol
• CAS RN: 868394-58-5

Description

4-(Carboxymethyl)-[1,1'-biphenyl]-3-carboxylic acid, also known as 4-CMC, is a carboxylic acid derivative of biphenyl. It is an organic compound with a molecular formula of C13H10O4. 4-CMC is a versatile compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is used as a building block for the synthesis of other compounds, and it can be used as a catalyst or a reagent in organic chemistry. In biochemistry and pharmacology, 4-CMC is used as a model compound to study the mechanism of action of various drugs, as well as their biochemical and physiological effects.

Scientific Research Applications

Polymerization Initiator

4'-(Carboxymethyl)-[1,1'-biphenyl]-3-carboxylic acid and related compounds have been investigated for their role in photoinduced free-radical polymerizations. These compounds, when used with 4-carboxybenzophenone (CB) as a sensitizer, can act as electron donors, initiating polymerization processes. This application is significant in the field of polymer chemistry, particularly for developing advanced materials with specific properties (Wrzyszczyński et al., 2000).

Luminescent Sensing and Gas Sorption

Compounds related to 4'-(Carboxymethyl)-[1,1'-biphenyl]-3-carboxylic acid have been synthesized and utilized in luminescent sensing of metal ions and gas sorption. These applications are valuable in environmental monitoring and material sciences. For instance, lanthanide-organic frameworks incorporating these compounds have shown potential in recognizing various metal ions and absorbing gases like CO2 and C2H2 (Zhou et al., 2016).

Metal-Organic Frameworks

The synthesis of metal–organic frameworks (MOFs) using 4'-(Carboxymethyl)-[1,1'-biphenyl]-3-carboxylic acid and its derivatives has led to the creation of novel compounds with diverse structures. These MOFs find applications in catalysis, gas storage, and separation technologies. Their unique structural characteristics are crucial in the field of crystal engineering and material science (Sun et al., 2010).

Nanostructured Materials

This compound and its derivatives have been explored for the formation of nanostructured materials, particularly in the context of monolayers and supramolecular networks. These materials are important in nanotechnology, specifically for developing sensors and electronic devices (Dienstmaier et al., 2010).

Fluorescence Emission in Polymer-Rare Earth Complexes

Research has shown that derivatives of 4'-(Carboxymethyl)-[1,1'-biphenyl]-3-carboxylic acid can enhance fluorescence emission in polymer-rare earth complexes. This application is vital in the field of optical materials, where these complexes can be used in lighting and display technologies (Gao et al., 2012).

Tyrosinase Inhibitors

Some derivatives of this compound have been synthesized and found to exhibit significant anti-tyrosinase activities. This application is particularly relevant in the pharmaceutical industry, where these compounds could be used in the treatment of conditions related to abnormal melanin production (Kwong et al., 2017).